Cas no 39870-00-3 (4-(METHYLMERCAPTO)ANILINE HYDROCHLORIDE)

• Product Name: 4-(METHYLMERCAPTO)ANILINE HYDROCHLORIDE
• CAS No: 39870-00-3
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 924996
• PubChem ID: 12261020
• Update Time: 2025-04-19

4-(METHYLMERCAPTO)ANILINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLMERCAPTO)ANILINE HYDROCHLORIDE
• 4-methylsulfanylaniline,hydrochloride
• AKOS024323281
• 4-(methylsulfanyl)aniline hydrochloride
• 4-(Methylsulfanyl)aniline--hydrogen chloride (1/1)
• DTXSID70482879
• 39870-00-3
• 4-(Methyl-Mercapto)Aniline Hydrochloride
• SCHEMBL9144824
• 4-methylsulfanylaniline;hydrochloride

• Inchi： 1S/C7H9NS.ClH/c1-9-7-4-2-6(8)3-5-7;/h2-5H,8H2,1H3;1H
• InChI Key： KJEMNQKJPWKBON-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 175.0224
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02